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Introduction

Pigment Violet 2, also known by its Colour Index name C.I. 45175:1, is a synthetic organic
pigment belonging to the xanthene class of dyes. It is prized for its vibrant reddish-purple hue
and is utilized in a variety of applications, including printing inks and coatings. While its primary
function is as a colorant, understanding its photophysical properties is crucial for optimizing its
use in existing applications and exploring its potential in novel areas, including
photosensitization and fluorescence-based assays, which are of significant interest to the drug
development and life sciences sectors.

This technical guide provides a comprehensive overview of the known photophysical and
physicochemical properties of Pigment Violet 2. Due to a scarcity of publicly available,
detailed photophysical data for Pigment Violet 2 itself, this guide leverages data from its
parent molecule, C.I. Basic Violet 10 (commonly known as Rhodamine B), to infer the
properties of its core xanthene chromophore.[1][2]

Physicochemical Properties of Pigment Violet 2

A summary of the key physicochemical properties of Pigment Violet 2 is presented in Table 1.
This data has been compiled from various supplier and chemical database sources.
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Property Value

C.l. Name Pigment Violet 2
C.l. Number 45175:1

CAS Number 1326-04-1
Chemical Class Xanthene
Molecular Formula C30H36N203
Molecular Weight 472.62 g/mol
Appearance Violet powder
Density 1.60 - 1.7 g/cm3

Heat Resistance

160 °C

Light Fastness

5 (on a scale of 1 to 8)

Oil Absorption

40-55 g/100g

Solubility

Soluble in water and ethanol with a reddish

fluorescent solution.[3]

Photophysical Properties

The photophysical properties of Pigment Violet 2 are dictated by its xanthene core structure.

The following data, primarily derived from studies on C.I. Basic Violet 10 (Rhodamine B),

provides insight into the expected photophysical behavior of Pigment Violet 2. It is important to

note that the esterification of Rhodamine B to form Pigment Violet 2 may lead to slight shifts in

the spectral data.

Absorption and Emission Spectra

The absorption and emission spectra of xanthene dyes are characterized by strong absorption

in the visible region and significant fluorescence.

o Absorption: C.I. Basic Violet 10 exhibits a strong absorption maximum (Amax) in the green

region of the visible spectrum. In ethanol, the absorption maximum is typically observed
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between 542 nm and 552 nm.[4][5]

o Emission: Upon excitation, C.I. Basic Violet 10 emits strong orange-red fluorescence. The
emission maximum (Aem) in ethanol is around 567 nm.[6]

Parameter Wavelength (nm) Solvent
Absorption Maximum (Amax) 542 - 556 Ethanol
Emission Maximum (Aem) 567 Ethanol

Quantum Yield and Fluorescence Lifetime

The fluorescence quantum yield (®F) is a measure of the efficiency of the fluorescence
process, while the fluorescence lifetime (tF) is the average time the molecule spends in the
excited state before returning to the ground state.

e Quantum Yield: The quantum yield of C.I. Basic Violet 10 is highly dependent on the solvent
environment. In ethanol, reported quantum yields range from 0.49 to 0.68.[4][7]

¢ Fluorescence Lifetime: The fluorescence lifetime of C.I. Basic Violet 10 is also solvent-
dependent. In water, the lifetime is approximately 1.68 ns, while in ethanol, it has been
measured to be around 2.72 ns.[8][9]

Parameter Value Solvent

Fluorescence Quantum Yield

0.49 - 0.68 Ethanol
(PF)
Fluorescence Lifetime (1F) ~1.68 ns Water
~2.72 ns Ethanol

Experimental Protocols

The characterization of the photophysical properties of Pigment Violet 2 involves standard
spectroscopic techniques. The following outlines the general methodologies.
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UV-Visible Absorption Spectroscopy

This technique is used to determine the absorption spectrum and the wavelength of maximum
absorption (Amax).

Sample Preparation
Measurement Data Analysis
Dissolve Pigment Violet 2
Prepare a dilute solution Place cuvette in Scan a range of wavelengths
in a( es:waglﬁ asno;\‘/)ent UV-Vis Spectrophotometer (e.g., 400-700 nm) Record Absorbance Spectrum

Click to download full resolution via product page

Workflow for UV-Visible Absorption Spectroscopy.

Fluorescence Spectroscopy

Fluorescence spectroscopy is employed to measure the emission spectrum, quantum yield,
and fluorescence lifetime.

-( Emission Spectrum
.L Excite sample at Amax Scan emission wavelengths Record Emission Spectrum

Quantum Yield (Relative Method)

Measure fluorescence of a Compare integrated fluorescence
known standard (e.g., Rhodamine 6G) intensities and absorbances

Fluorescence Lifetime
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Workflow for Fluorescence Spectroscopy.

Signaling Pathways and Logical Relationships

Given that Pigment Violet 2 is primarily an industrial pigment, there is no direct evidence or
established research linking it to specific biological signaling pathways in the context of drug
development. Its utility in this field would more likely be as a fluorescent tag or a
photosensitizer, where its photophysical properties, rather than direct interaction with signaling
cascades, are of primary importance. The logical relationship for its potential application as a
photosensitizer is outlined below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Photosensitization Process A

Pigment Violet 2
(Ground State)

Light Absorption
(Excitation)

Excited Singlet State

Intersystem Crossing

Excited Triplet State

302

Energy Transfer to Oz

Singlet Oxygen (102)
Generation

Cellular Damage
(e.g., Apoptosis)

Click to download full resolution via product page

Potential Photosensitization Pathway.
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Conclusion

Pigment Violet 2, a xanthene-based colorant, possesses photophysical properties
characteristic of this class of dyes, including strong absorption in the visible spectrum and
significant fluorescence. While specific, quantitative photophysical data for Pigment Violet 2 is
not extensively documented, the properties of its parent molecule, C.l. Basic Violet 10, provide
a valuable framework for understanding its behavior. The data and experimental workflows
presented in this guide offer a foundational understanding for researchers and scientists
interested in leveraging the photophysical characteristics of Pigment Violet 2 in various
scientific and industrial applications, including those within the realm of drug development.
Further detailed characterization of this specific pigment is warranted to fully elucidate its
potential in advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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